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Compound of Interest

Compound Name: Nirtetralin

CAS No.: 50656-78-5

Cat. No.: B1678942

Get Quote

Introduction & Chemical Context
Nirtetralin is a naturally occurring aryltetralin lignan isolated from Phyllanthus urinaria and

Phyllanthus niruri.[1][2] It has garnered significant research interest due to its anti-viral activity

(specifically suppressing Hepatitis B surface antigen [HBsAg] and Hepatitis E virus replication)

and anti-cancer potential (inducing apoptosis in oral squamous cell carcinoma).[1][2][3]

Critical Distinction: Do not confuse Nirtetralin (CAS 50656-78-5) with Nitralin (CAS 4726-14-1),

which is a dinitroaniline herbicide.[1][2][3] While Nitralin has specific acute toxicity profiles,

Nirtetralin is a bioactive phytochemical; however, due to its cytotoxic mechanism against

cancer cells, it must be handled as a Potent Pharmacological Agent.[1][2]

Physicochemical Properties & Stability Profile[1][2]
[3][4][5]
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Property Specification Handling Implication

Appearance White to off-white solid powder
Susceptible to static charge

during weighing.[1][2][3]

Molecular Formula C₂₄H₃₀O₇

Solubility (Water) Negligible / Insoluble

Aqueous buffers cannot be

used for stock solutions.[1][2]

[3]

Solubility (Organic)
DMSO (>20 mg/mL), Ethanol,

Chloroform

Use high-grade DMSO

(anhydrous) for stock

preparation.[1][2][3]

Hygroscopicity Moderate

Protect from moisture to

prevent hydrolysis or caking.[1]

[2]

Light Sensitivity Unknown (common in lignans)

Precautionary: Store in amber

vials to prevent photo-

oxidation.[1][2][3]

Storage Directives
Proper storage is the primary determinant of experimental reproducibility.[1] Lignans can

degrade via oxidation or hydrolysis if improperly stored.[1]

Powder Storage (Long-Term)[1][2][3]
Temperature:-20°C is the gold standard for long-term stability (>1 month).[1][2][3] For short-

term usage (<1 month), 4°C is acceptable.[1][2][3]

Environment: Store in a desiccated environment. Use a sealed container with silica gel

packs to minimize moisture absorption.[1]

Container: Amber glass vials with Teflon-lined screw caps.[1][2][3] Avoid plastic containers

for long-term storage if possible, to prevent leaching or adsorption.[1][2][3]
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Solution Storage (Working Stocks)
Once reconstituted (typically in DMSO), the stability of Nirtetralin decreases.[1][2][3]

Temperature:-80°C is recommended for storage longer than 1 week. -20°C is acceptable for

up to 1 week.[1][2][3]

Freeze-Thaw Cycles: Minimize to <3 cycles. Repeated freezing and thawing causes

precipitation and concentration gradients.[1]

Aliquot Strategy: Aliquot stock solutions into single-use volumes (e.g., 20 µL or 50 µL)

immediately after preparation.

Storage Workflow Diagram
The following diagram illustrates the decision logic for storing Nirtetralin upon receipt.
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Figure 1: Decision matrix for the intake and storage of Nirtetralin to ensure maximum stability.

[1][2][3]

Handling and Solubilization Protocol
Safety Notice: Nirtetralin is a bioactive compound with cytotoxic properties.[1][2]

PPE: Nitrile gloves, lab coat, and safety glasses are mandatory.[1][2]
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Containment: Handle powder inside a fume hood or biological safety cabinet to prevent

inhalation of fine particulates.[1][2]

Waste: Dispose of as hazardous chemical waste (cytotoxic/antineoplastic protocol

recommended).[1][2][3]

Reconstitution Protocol (Standard 10 mM Stock)
This protocol describes making a 10 mM stock solution in DMSO.[1][2][3]

Materials:

Nirtetralin Powder (e.g., 1 mg or 5 mg vial)[1][2][3]

Anhydrous DMSO (Dimethyl sulfoxide), Grade ≥99.9%[1][2][3]

Vortex mixer[1][2][3]

Pipettes (P200, P1000)[1][2][3]

Calculations:

Mass (m): 1 mg[1][2][3]

MW: 430.49 g/mol [1][2][3][4][5][6][7]

Target Concentration (C): 10 mM (10 mmol/L)

Required Volume (V):

[1][2][3]

[1][2][3]

[1][2][3]

Procedure:

Equilibration: Allow the Nirtetralin vial to warm to room temperature before opening. This

prevents condensation from forming inside the vial (water is the enemy of stability).[1][2]
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Centrifugation: Briefly centrifuge the vial (5000 x g, 10 sec) to settle powder to the bottom.

Solvent Addition: Add the calculated volume of Anhydrous DMSO (e.g., 232 µL for 1 mg)

directly to the vial.

Note: If the powder is static, do not insert the pipette tip too deep to avoid powder sticking

to the outside of the tip.[1]

Dissolution: Vortex vigorously for 30-60 seconds. Inspect visually. The solution should be

clear and colorless.

Troubleshooting: If particles persist, sonicate in a water bath for 2 minutes at room

temperature.[1]

Aliquot: Immediately dispense into 20-50 µL aliquots in sterile, amber microcentrifuge tubes.

Storage: Label with "Nirtetralin 10mM", Date, and Solvent. Store at -80°C.

Serial Dilution for Bioassays (In Vitro)
When treating cells, the final DMSO concentration must be kept low (typically <0.5% or <0.1%)

to avoid solvent toxicity.[1][2][3]

Dilution Scheme:

Primary Dilution (in Solvent): Dilute the 10 mM stock into intermediate concentrations using

DMSO (e.g., 1 mM, 0.1 mM).

Secondary Dilution (in Media): Dilute the intermediate stock into the culture medium.[1][2]

Example: To achieve 10 µM final concentration:

Dilute 10 mM stock 1:1000 directly into media? NO. This may cause precipitation.[1][2]

Better Path: Dilute 10 mM stock to 1 mM in DMSO (1:10). Then dilute 1 mM stock 1:100

into media. Final DMSO = 1%.[1] (Still high for some cells).[1][2][3]
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Optimal Path: Perform serial dilutions in DMSO to 1000x the final target concentration.

Then dilute 1:1000 into media (Final DMSO = 0.1%).

Solubilization Logic Diagram

Nirtetralin Powder
(1 mg)

Add Anhydrous DMSO
(232 µL)

Master Stock
(10 mM)

Intermediate Stock
(1000x Target Conc.)

Solvent: DMSO

Serial Dilution
(in DMSO)

Working Solution
(1x Target Conc.)

DMSO < 0.1%

1:1000 Dilution

Culture Media
(Pre-warmed)

Click to download full resolution via product page

Figure 2: Protocol for preparing working solutions while maintaining low DMSO toxicity.

Troubleshooting & Quality Control
Observation Potential Cause Remedial Action

Precipitate in Media
"Crashing out" due to rapid

polarity change.[1][2][3]

Perform intermediate dilutions

in DMSO before adding to

media.[1] Add DMSO stock

dropwise to vortexing media.

[1][2]

Yellowing of Powder
Oxidation or photo-

degradation.[1][2][3]

Discard. Ensure future stocks

are stored in amber vials and

purged with nitrogen if

possible.[1]

Inconsistent Bio-data Freeze-thaw degradation.

Use fresh aliquots for every

experiment. Do not refreeze

thawed aliquots.

Cell Death in Controls DMSO toxicity.[1][2]

Ensure final DMSO

concentration is <0.1%.[1]

Include a "Vehicle Only"

control in all assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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